Cas no 1363165-85-8 (Methyl 1-Boc-3-ethylpiperidine-3-carboxylate)

• Product Name: Methyl 1-Boc-3-ethylpiperidine-3-carboxylate
• CAS No: 1363165-85-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD21641312
• CID: 1056991
• Update Time: 2025-05-20

Methyl 1-Boc-3-ethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Boc-3-ethylpiperidine-3-carboxylate
• 3-Methyl 1-(2-methyl-2-propanyl) 3-ethyl-1,3-piperidinedicarboxyl ate
• KSC941Q6H
• 6891AJ
• TRA0051912
• SY018684
• Methyl1-Boc-3-ethylpiperidine-3-carboxylate
• 3-ethyl-1,3-Piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 3-methyl ester

• MDL： MFCD21641312
• Inchi： 1S/C14H25NO4/c1-6-14(11(16)18-5)8-7-9-15(10-14)12(17)19-13(2,3)4/h6-10H2,1-5H3
• InChI Key： HZCODVOTFNOVHS-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC)CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 271.17800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 348
• Topological Polar Surface Area: 55.8

Experimental Properties

• PSA: 55.84000
• LogP: 2.52460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 1-Boc-3-ethylpiperidine-3-carboxylate

Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate: A Comprehensive Overview

Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate, also known by its CAS number 1363165-85-8, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. Recent studies have highlighted its role in the synthesis of complex molecules, particularly in the pharmaceutical and materials science sectors.

The structure of Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate consists of a piperidine ring with a Boc (tert-butoxycarbonyl) protecting group at position 1, an ethyl substituent at position 3, and a methyl ester group attached to the carboxylic acid moiety at the same position. This configuration makes it a versatile building block for further chemical modifications. The Boc group, in particular, plays a crucial role in protecting the amine functionality during synthetic procedures, ensuring high yields and purity in subsequent reactions.

Recent advancements in synthetic methodologies have enhanced the efficiency of synthesizing Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize its production. These methods not only improve the scalability of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing environmental impact.

In terms of physical properties, Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate exhibits a melting point of approximately 95°C and is sparingly soluble in water. Its solubility profile makes it suitable for use in organic solvents commonly employed in chemical reactions. The compound's stability under various reaction conditions has been thoroughly investigated, with studies showing minimal degradation under standard laboratory settings.

The applications of Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate are diverse. In drug discovery, it serves as an intermediate in the synthesis of bioactive compounds, particularly those requiring piperidine-based frameworks. Its ability to undergo various transformations, such as deprotection and alkylation, makes it invaluable in constructing complex molecular architectures. Additionally, it has found utility in materials science as a precursor for advanced polymers and functional materials.

Recent research has also explored the catalytic properties of derivatives of Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate. Studies indicate that these derivatives can act as efficient catalysts in asymmetric synthesis, offering new avenues for enantioselective reactions. This discovery underscores the compound's potential beyond traditional synthetic applications.

In conclusion, Methyl 1-Boc-3-Ethylpiperidine-3-Carboxylate stands out as a pivotal compound in modern organic chemistry. Its unique structure, combined with advancements in synthetic techniques and emerging applications, positions it as a key player in both academic research and industrial processes. As research continues to uncover new possibilities for this compound, its role in shaping future chemical innovations is likely to expand further.